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Compound of Interest

Compound Name: Calcium di(octacosanoate)

CAS No.: 52258-47-6

Cat. No.: B1623219 Get Quote

Welcome to the technical support and troubleshooting center for Calcium di(octacosanoate).
Widely known in the industry as calcium montanate, this compound is a highly hydrophobic,

long-chain (mainly C28–C32) fatty acid calcium salt. It is extensively utilized as a high-

performance anti-caking agent, polymer lubricant, and mold release agent due to its

exceptional thermal stability and low volatility [1].

While octacosanoic acid forms a highly stable fundamental structural framework [2], improper

storage can compromise its physical and chemical integrity over its standard 5-year shelf life.

This guide provides drug development professionals and polymer scientists with the

mechanistic insights and self-validating protocols necessary to prevent and troubleshoot

storage degradation.

The Causality of Storage Degradation
To prevent degradation, one must understand the thermodynamic and environmental triggers

that compromise the material. Unlike shorter-chain salts (e.g., calcium stearate), calcium
di(octacosanoate) resists immediate thermal breakdown [1]. However, it remains susceptible

to three primary degradation pathways during prolonged storage:

Thermal-Physical Degradation: The product is typically supplied as a fine powder (min 99%

< 2,000 µm). Temperature cycling near the material's glass transition or partial melting onset

induces localized surface softening. Upon cooling, these softened surfaces fuse, leading to

severe agglomeration and a complete loss of free-flowing properties.
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Moisture-Induced Hydrolysis: While highly hydrophobic, prolonged exposure to high relative

humidity (>60% RH) leads to capillary condensation within the powder matrix. Over years of

storage, this moisture can drive trace hydrolysis of the calcium salt bonds or residual ester

fractions, slowly elevating the acid value.

Photo-Oxidation: Exposure to direct ultraviolet (UV) light triggers free-radical oxidation of

trace unsaturated impurities inherent to the natural montan wax source, resulting in

chromophore generation and visible yellowing.
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Click to download full resolution via product page

Degradation pathways of Calcium di(octacosanoate) under suboptimal storage.

Troubleshooting Guide (FAQs)
Q: Why is our calcium di(octacosanoate) powder clumping and failing to act as an anti-caking

agent in our formulations? A:Causality: This is a physical degradation issue. When stored in

environments with fluctuating temperatures and high humidity, capillary bridging occurs

between the micro-particles. If the ambient temperature spikes, the kinetic energy allows the

long aliphatic chains (C28) at the particle surface to interpenetrate slightly. Resolution: Break

up mild agglomerates mechanically. For future batches, ensure the product is stored in tightly

sealed, moisture-barrier paper bags in a climate-controlled facility (ideally <25°C and <50%

RH).

Q: We tested a 4-year-old batch and found the acid value has increased to 18 mg KOH/g. What

happened, and is it still usable? A:Causality: The target acid value for pristine calcium

montanate is 0–15 mg KOH/g [1]. An elevated acid value indicates chemical degradation—

specifically, the hydrolytic cleavage of the calcium-carboxylate coordination bonds or residual

montanic esters due to moisture ingress over time. Resolution: An acid value of 18 mg KOH/g

indicates the presence of free octacosanoic acid [3]. While this may not ruin its utility as a basic

lubricant, the free acid can negatively impact the rheology and molecular weight of sensitive

engineering plastics (like polyamides) during high-shear compounding. Relegate this batch to

less sensitive applications.

Q: We observe a distinct darkening/yellowing in bags stored near the warehouse loading dock.

Can we reverse this? A:Causality: Calcium di(octacosanoate) naturally possesses a "light

yellowish" visual appearance [1]. However, progressive darkening is irreversible. It is caused by

UV-induced photo-oxidation of trace impurities. UV photons provide the activation energy

required to form hydroperoxides, which subsequently degrade into colored conjugated

compounds. Resolution: Discard the highly discolored top layer. Always store the material in

opaque packaging, strictly protected from direct sunlight.

Standard Operating Procedures: Self-Validating QC
Protocols
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To ensure the integrity of your stock, perform the following self-validating analytical workflow

annually, or immediately if storage conditions are breached.

Protocol: Differentiating Physical Moisture vs. Chemical
Hydrolysis
Expert Insight: This protocol is designed to prove whether a batch has merely absorbed surface

water (reversible) or has undergone hydrolytic degradation (irreversible).

Step 1: Stratified Sampling & Volatility Testing

Draw 5g samples from three distinct zones of the storage bag: Top (exposed), Middle, and

Bottom.

Heat each sample in a convection oven at 105°C for 2 hours to determine volatility (% w/w).

Self-Validation Check: Run a concurrent "blank" (an empty, pre-weighed crucible) alongside

the samples. If the blank's mass fluctuates by >0.005g, your analytical balance is suffering

from thermal draft interference or calibration drift. Recalibrate and repeat.

Interpretation: A pristine batch should exhibit a maximum volatility of 2.0% w/w[1]. If the Top

sample shows 3.5% but the Bottom shows 1.0%, you have a localized packaging breach.

Step 2: Acid Value Titration (Modified ISO 2114)

Dissolve 2.0g of the dried sample (from Step 1) in 50 mL of a neutralized ethanol/toluene

(1:1) solvent mixture under gentle reflux.

Add 3 drops of phenolphthalein indicator.

Titrate with standardized 0.1 N Potassium Hydroxide (KOH) until a faint pink endpoint

persists for 30 seconds.

Self-Validation Check: Before testing the sample, perform a blank titration on 50 mL of the

pure solvent mixture. If the blank requires more than 0.1 mL of 0.1 N KOH to turn pink, the

solvent itself is acidic (likely due to atmospheric CO2 absorption). You must neutralize the

bulk solvent batch before proceeding, ensuring the final calculation only reflects the sample's

acidity.
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Interpretation: Calculate the acid value. If the value remains between 0–15 mg KOH/g

despite high volatility in Step 1, the degradation is purely physical. The batch can be

desiccated and salvaged.

Quantitative Data & Specifications
Use the following tables to benchmark your storage conditions and quality control results

against authoritative industry standards.

Table 1: Optimal Storage & Shelf-Life Specifications

Parameter Optimal Target Critical Threshold
Consequence of
Breach

Storage Temperature
15°C – 25°C

(Ambient)
> 40°C

Surface softening;

severe caking.

Relative Humidity

(RH)
< 50% > 60%

Capillary

condensation;

elevated volatility.

Light Exposure
Zero (Opaque

packaging)
Direct Sunlight

Photo-oxidation;

irreversible

discoloration.

Maximum Shelf Life
5 Years (from

production)
> 5.5 Years

Requires full chemical

re-qualification.

Table 2: Quality Control Indicators (Pristine vs. Degraded)
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Quality Metric Analytical Method Pristine State [1]
Degraded State
Indicator

Acid Value ISO 2114 0 – 15 mg KOH/g
> 15 mg KOH/g

(Hydrolysis)

Calcium Content
AAS (Atomic

Absorption)
3.5 – 4.8 % w/w

< 3.5 % w/w (Salt

dissociation)

Volatility Gravimetric (105°C) ≤ 2.0 % w/w
> 2.0 % w/w (Moisture

ingress)

Physical Form Sieve Analysis
Powder (99% < 2,000

µm)

Hard macro-

agglomerates

Color Visual Inspection Light Yellowish Dark Yellow / Brown
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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